Methyl 1-hydroxycycloheptane-1-carboxylate
Overview
Description
“Methyl 1-hydroxycycloheptane-1-carboxylate” is a chemical compound with the CAS Number: 62791-48-4 . It has a molecular weight of 172.22 and its IUPAC name is methyl 1-hydroxycycloheptanecarboxylate .
Physical and Chemical Properties Analysis
“this compound” is a liquid at room temperature . It has a melting point of 24-25 degrees Celsius .Scientific Research Applications
Peptide Synthesis and Dipeptide Synthons
- Methyl N-(1-aza-6-oxaspiro[2.5]oct-1-en-2-yl)-L-prolinate, a derivative of Methyl 1-hydroxycycloheptane-1-carboxylate, is used in peptide synthesis as a novel class of dipeptide synthons, showing efficacy in forming nonapeptides like those in the antibiotic Trichovirin I 1B (Suter, Stoykova, Linden, & Heimgartner, 2000).
Synthesis of Bicyclic Compounds
- The compound has been used in the synthesis of N-Fmoc-protected dipeptide isoster methyl (1S,2S,5S,6R)-2exo-hydroxymethyl-7,8-dioxa-3-azabicyclo[3.2.1]octane-6exo-carboxylate (BTS), derived from tartaric acid and amino acids, suggesting potential applications in peptidomimetic synthesis (Cini, Machetti, Menchi, Occhiato, & Guarna, 2002).
Microwave-Assisted Synthesis
- It's involved in the microwave-assisted synthesis of complex molecules like methyl (1S,2R,4S,5S)-7-aza-5-hydroxybicyclo[2.2.1]heptane-2-carboxylate, highlighting the compound's utility in efficient, rapid chemical synthesis (Onogi, Higashibayashi, & Sakurai, 2012).
Synthesis of Homoconduritols and Homoaminoconduritols
- This compound is utilized in the synthesis of homoconduritol and homoaminoconduritol derivatives, indicating its role in creating structurally diverse and complex organic compounds (Kaya, Şengül, Menzek, Şahin, & Gür, 2016).
Polymerization and Material Science
- The compound has been used in radical homopolymerization processes, like the polymerization of methyl 2-(bicyclo[3.1.0)hex-1-yl)acrylate, leading to polymers with specific properties like high glass transition temperatures (Moszner, Zeuner, Fischer, Rheinberger, Meijere, & Bagutski, 2003).
Other Applications
- The compound has been explored in various other synthetic chemistry contexts, including the preparation of optically active hydroxyalkyl cycloheptatrienes, indicating its versatility in organic synthesis and potential in creating optically active compounds (Nubbemeyer, Nava, Trippe, Frank, Andernach, & Opatz, 2020).
Safety and Hazards
The safety information for “Methyl 1-hydroxycycloheptane-1-carboxylate” includes several hazard statements: H303, H315, H319, H335 . These indicate that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The precautionary statements include recommendations for handling and storage, exposure controls and personal protection .
Future Directions
As for future directions, one study has used a similar compound, methyl (S)-3-cyclohexene-1-carboxylate, as a chiral precursor for the important anticoagulant Edoxaban . This suggests that “Methyl 1-hydroxycycloheptane-1-carboxylate” and similar compounds could have potential applications in the synthesis of pharmaceuticals .
Properties
IUPAC Name |
methyl 1-hydroxycycloheptane-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16O3/c1-12-8(10)9(11)6-4-2-3-5-7-9/h11H,2-7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MEKKVFIHTHEWMG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1(CCCCCC1)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60617274 |
Source
|
| Record name | Methyl 1-hydroxycycloheptane-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60617274 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
62791-48-4 |
Source
|
| Record name | Methyl 1-hydroxycycloheptane-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60617274 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | methyl 1-hydroxycycloheptane-1-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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